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17β-Estradiol 3-O-Benzyl 17-(2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester) 17β-Estradiol 3-O-Benzyl 17-(2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester)
Brand Name: Vulcanchem
CAS No.: 14364-98-8
VCID: VC0126608
InChI: InChI=1S/C38H46O11/c1-21(39)45-32-33(46-22(2)40)35(47-23(3)41)37(49-34(32)36(42)43-5)48-31-16-15-30-29-13-11-25-19-26(44-20-24-9-7-6-8-10-24)12-14-27(25)28(29)17-18-38(30,31)4/h6-10,12,14,19,28-35,37H,11,13,15-18,20H2,1-5H3/t28-,29-,30+,31+,32+,33+,34+,35-,37-,38+/m1/s1
SMILES: CC(=O)OC1C(C(OC(C1OC(=O)C)OC2CCC3C2(CCC4C3CCC5=C4C=CC(=C5)OCC6=CC=CC=C6)C)C(=O)OC)OC(=O)C
Molecular Formula: C38H46O11
Molecular Weight: 678.775

17β-Estradiol 3-O-Benzyl 17-(2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester)

CAS No.: 14364-98-8

Reference Standards

VCID: VC0126608

Molecular Formula: C38H46O11

Molecular Weight: 678.775

17β-Estradiol 3-O-Benzyl 17-(2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester) - 14364-98-8

CAS No. 14364-98-8
Product Name 17β-Estradiol 3-O-Benzyl 17-(2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester)
Molecular Formula C38H46O11
Molecular Weight 678.775
IUPAC Name methyl (2S,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-[[(8R,9S,13S,14S,17S)-13-methyl-3-phenylmethoxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]oxane-2-carboxylate
Standard InChI InChI=1S/C38H46O11/c1-21(39)45-32-33(46-22(2)40)35(47-23(3)41)37(49-34(32)36(42)43-5)48-31-16-15-30-29-13-11-25-19-26(44-20-24-9-7-6-8-10-24)12-14-27(25)28(29)17-18-38(30,31)4/h6-10,12,14,19,28-35,37H,11,13,15-18,20H2,1-5H3/t28-,29-,30+,31+,32+,33+,34+,35-,37-,38+/m1/s1
Standard InChIKey FNEMHHUYYPYPOD-YRRBPLPKSA-N
SMILES CC(=O)OC1C(C(OC(C1OC(=O)C)OC2CCC3C2(CCC4C3CCC5=C4C=CC(=C5)OCC6=CC=CC=C6)C)C(=O)OC)OC(=O)C
Synonyms 3-(Benzyloxy)estra-1,3,5(10)-trien-17β-yl-β-D-glucopyranosiduronic Acid Methyl Ester Triacetate; 3-(Benzyloxy)-17β-(β-D-glucopyranuronosyloxy)-estra-1,3,5(10)-triene Methyl Ester Triacetate
PubChem Compound 71316476
Last Modified Nov 11 2021
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